Ethyl 1-(1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carbonyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carbonyl]piperidine-3-carboxylate
• InChI: InChI=1S/C20H22FN3O5/c1-3-29-20(27)13-5-4-10-23(12-13)19(26)18-16(28-2)11-17(25)24(22-18)15-8-6-14(21)7-9-15/h6-9,11,13H,3-5,10,12H2,1-2H3
• InChI Key: FAYPPKTVZMDPLL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O5
• Molecular Weight: 403.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyridazine ring, and a fluorophenyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and pyridazine rings would give the molecule a certain degree of rigidity, while the fluorophenyl group could potentially participate in various interactions depending on its position in the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its exact structure and the conditions under which it is used. The presence of the fluorine atom could make the compound reactive towards nucleophiles, while the carbonyl groups could potentially be involved in reactions with various reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity and solubility, while the piperidine and pyridazine rings could influence its stability and reactivity.

Scientific Research Applications

Synthesis and Chemical Structure

• The synthesis processes of related compounds often involve complex chemical reactions, including the formation of Schiff and Mannich bases from isatin derivatives and other components. These synthesis methods are critical for creating compounds with potential biological activities. One study described the preparation of ethyl imidate hydrochlorides and their transformation into ethoxycarbonylhydrazones, leading to substituted 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones. These compounds were further used to synthesize Schiff and N-Mannich bases, demonstrating the intricate chemical pathways involved in the synthesis of complex molecules (Bekircan & Bektaş, 2008).

Biological Activities

• Several studies focus on the antimicrobial and antibacterial properties of compounds synthesized from related chemical structures. For instance, compounds derived from 3-Ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate showed significant antimicrobial activities, highlighting the potential of these compounds in developing new antibacterial and antifungal agents (Faty, Hussein, & Youssef, 2010).

Antagonistic Properties and Receptor Studies

• Research on antagonistic properties for the study of neurotransmission, particularly focusing on the 5-HT1A receptors with PET, uses compounds with similar structural features. These studies are pivotal for understanding the serotonergic neurotransmission and developing new therapeutic agents for neurological conditions (Plenevaux et al., 2000).

Antiallergy Agents

• The exploration of piperidineacrylate derivatives for antiallergic activity showcases the potential of these compounds in creating potent antiallergy medications. Certain derivatives have shown to be more potent than existing treatments, indicating the importance of continued research in this area (Sugiyama et al., 1993).

Copolymers and Material Science

• Novel copolymers of styrene with ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates represent another application of related compounds. These materials are studied for their properties and potential applications in various industries, demonstrating the versatility of compounds derived from similar chemical structures (Kharas et al., 2016).

Mechanism of Action

Without specific information on this compound, it’s difficult to predict its mechanism of action. If it’s intended for use as a drug, its mechanism of action would depend on its ability to interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve further studies to elucidate its properties and potential applications. This could include investigations into its reactivity, stability, and biological activity.